Cas no 1855911-15-7 (3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride)

• Product Name: 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride
• CAS No: 1855911-15-7
• MF: C₇H₁₂Cl₃N₃
• MW: 244.549278259277
• CID: 6289950
• PubChem ID: 132353770
• Update Time: 2025-10-19

3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-1082560
• 3-(4,5-dichloro-3-methylpyrazol-1-yl)propan-1-amine;hydrochloride
• MFCD28962809
• 1855911-15-7
• 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride

• Inchi： 1S/C7H11Cl2N3.ClH/c1-5-6(8)7(9)12(11-5)4-2-3-10;/h2-4,10H2,1H3;1H
• InChI Key： HZFDNMLIJSMIEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1CCCN)Cl.Cl

Computed Properties

• Exact Mass: 243.009680g/mol
• Monoisotopic Mass: 243.009680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride

Introduction to 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride (CAS No. 1855911-15-7)

3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride, identified by its CAS number 1855911-15-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in medicinal chemistry. The presence of chloro and methyl substituents on the pyrazole ring, along with the amine functional group, contributes to its unique chemical properties and potential therapeutic benefits.

The molecular structure of 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride encompasses a propanamine moiety linked to the pyrazole core. This structural arrangement not only enhances its solubility in aqueous solutions but also facilitates interactions with biological targets. The hydrochloride salt form improves the compound's stability and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in pyrazole derivatives due to their potential as scaffolds for drug discovery. The 4,5-Dichloro substitution pattern in particular has been associated with enhanced binding affinity to various enzymes and receptors. Studies have demonstrated that such modifications can improve the pharmacokinetic properties of compounds, leading to better therapeutic outcomes. The 3-methyl group further contributes to the compound's complexity, influencing its metabolic pathways and interactions with biological systems.

Current research in the field of medicinal chemistry has highlighted the importance of 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride as a versatile intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a precursor for more complex molecules makes it valuable in drug development pipelines. Additionally, the compound's potential as an antagonist or agonist for certain biological targets has been explored in preclinical studies.

One of the most intriguing aspects of this compound is its interaction with enzymes involved in inflammatory pathways. Pyrazole derivatives have shown promise in modulating these pathways, which are implicated in various chronic diseases such as arthritis and cardiovascular disorders. The Dichloro and methyl substituents are believed to play a crucial role in enhancing binding interactions with target enzymes, thereby increasing the compound's efficacy.

The synthesis of 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. These include catalytic hydrogenation, nucleophilic substitution reactions, and purification methods such as column chromatography. The development of efficient synthetic routes is essential for scaling up production and facilitating further research.

From a pharmacological perspective, the hydrochloride salt form of this compound offers several advantages over its free base counterpart. The salt form enhances solubility, which is critical for oral and parenteral administration. Moreover, it improves stability during storage and transportation, ensuring consistent quality throughout the supply chain. These attributes make 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine hydrochloride a favorable candidate for clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic profiles of this compound with high accuracy. Molecular docking studies have revealed potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These findings support the hypothesis that 3-(4,5-Dichloro-3-methyl-1H-pyrazol-1-ylopropanamine hydrochloride could exhibit anti-inflammatory properties.

The potential applications of this compound extend beyond anti-inflammatory therapy. Preliminary studies suggest that it may also possess antimicrobial and antiviral properties due to its ability to disrupt essential cellular processes in pathogens. This broad spectrum of activity makes it an attractive candidate for developing combination therapies that target multiple disease mechanisms simultaneously.

In conclusion, 3-(4,5-Dichloro 3 -methyl - 1 H -pyrazol - 1 - yl ) propan - 1 - amine hydrochloride ( CAS No . 18559 11 -15 -7 ) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and development. Further investigation into its pharmacological properties and synthetic pathways will undoubtedly contribute to advancements in medicine.